5-Methylimidazo[1,2-a]pyridine

• IUPAC Name: 5-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H8N2/c1-7-3-2-4-8-9-5-6-10(7)8/h2-6H,1H3
• InChI Key: YFSMYPDRRLSNTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC=CN12
• Molecular Formula: C8H8N2
• DSSTOX Substance ID: DTXSID20239375
• Molecular Weight: 132.16 g/mol
• CAS No.: 933-69-7

Description

5-Methylimidazo[1,2-a]pyridine (5-MIP) is an organic compound that has been studied extensively in recent years due to its potential applications in the fields of chemistry, biology, and medicine. 5-MIP is an aromatic heterocyclic compound that is structurally similar to other compounds such as nicotine and caffeine. It has been used in a variety of laboratory experiments, and its mechanism of action and biochemical and physiological effects have been studied in detail.

Mechanism of Action

Target of Action

5-Methylimidazo[1,2-a]pyridine is a fused bicyclic heterocycle that has been recognized for its wide range of applications in medicinal chemistry . It has been reported to exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) . It also shows potential as a covalent anticancer agent .

Mode of Action

It has been suggested that it interacts with its targets to induce changes that lead to its therapeutic effects . For instance, in the context of tuberculosis, it has been shown to reduce bacterial load significantly .

Biochemical Pathways

It is known that the compound plays a role in the phosphorylation process, which is crucial in many cellular functions .

Pharmacokinetics

It has been suggested that it displays pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

The molecular and cellular effects of this compound’s action are dependent on its target and mode of action. In the context of tuberculosis, it has been shown to significantly reduce bacterial load . As a potential anticancer agent, it has shown promise in the treatment of KRAS G12C-mutated NCI-H358 cells .

Safety and Hazards

The safety data sheet for 5-Methylimidazo[1,2-a]pyridine indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is advised.

Future Directions

Recent research has focused on the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core, aiming to improve the ecological impact of the classical schemes. The emphasis is given on the ecological impact of the methods and on the mechanistic aspects.

Biochemical Analysis

Biochemical Properties

5-Methylimidazo[1,2-a]pyridine plays a crucial role in biochemical reactions, particularly in the context of its interaction with enzymes involved in metabolic activation. This compound is metabolized by cytochrome P450 enzymes, particularly CYP1A2, which converts it into reactive intermediates. These intermediates can form DNA adducts, leading to mutations and potential carcinogenesis. Additionally, this compound interacts with phase II detoxification enzymes such as glutathione S-transferases, which facilitate its conjugation and excretion from the body .

Cellular Effects

This compound exerts various effects on different cell types and cellular processes. It has been shown to induce DNA damage in mammalian cells, leading to mutations and chromosomal aberrations. This compound also affects cell signaling pathways, including the activation of the p53 pathway, which plays a critical role in the cellular response to DNA damage. Furthermore, this compound influences gene expression by modulating the activity of transcription factors such as NF-κB, which is involved in inflammation and immune responses .

Molecular Mechanism

The molecular mechanism of action of this compound involves its metabolic activation by cytochrome P450 enzymes, leading to the formation of reactive intermediates. These intermediates can bind covalently to DNA, forming DNA adducts that interfere with DNA replication and transcription. This binding can result in mutations and the activation of oncogenes or the inactivation of tumor suppressor genes. Additionally, this compound can inhibit or activate various enzymes, further influencing cellular processes and gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. This compound is relatively stable under standard laboratory conditions, but its reactive intermediates can degrade over time, reducing their mutagenic potential. Long-term studies have shown that prolonged exposure to this compound can lead to persistent DNA damage and alterations in cellular function, including changes in cell cycle regulation and apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may induce minimal DNA damage and cellular changes. At higher doses, this compound has been shown to cause significant toxicity, including liver damage, oxidative stress, and increased incidence of tumors. Threshold effects have been observed, where a certain dosage level must be reached before significant adverse effects occur .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily mediated by cytochrome P450 enzymes. The primary pathway involves its oxidation by CYP1A2, leading to the formation of reactive intermediates that can bind to DNA. Additionally, phase II detoxification enzymes such as glutathione S-transferases play a role in conjugating this compound and its metabolites, facilitating their excretion. These metabolic pathways are crucial for determining the compound’s overall toxicity and carcinogenic potential .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can diffuse across cell membranes due to its lipophilic nature and may be transported by specific transporters or binding proteins. The compound’s distribution is influenced by its interactions with cellular components, including proteins and lipids, which can affect its localization and accumulation in different tissues .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can localize to the nucleus, where it interacts with DNA and other nuclear proteins. Additionally, it may be found in the cytoplasm, where it can interact with cytoplasmic enzymes and signaling molecules. Post-translational modifications and targeting signals may direct this compound to specific cellular compartments, influencing its effects on cellular processes .